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[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-1-ium-3-yl]methyl acetate;chloride [4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-1-ium-3-yl]methyl acetate;chloride
Brand Name: Vulcanchem
CAS No.: 1696-70-4
VCID: VC21226345
InChI: InChI=1S/C12H15NO5.ClH/c1-7-12(16)11(6-18-9(3)15)10(4-13-7)5-17-8(2)14;/h4,16H,5-6H2,1-3H3;1H
SMILES: CC1=[NH+]C=C(C(=C1O)COC(=O)C)COC(=O)C.[Cl-]
Molecular Formula: C12H16ClNO5
Molecular Weight: 253.25 g/mol

[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-1-ium-3-yl]methyl acetate;chloride

CAS No.: 1696-70-4

Cat. No.: VC21226345

Molecular Formula: C12H16ClNO5

Molecular Weight: 253.25 g/mol

* For research use only. Not for human or veterinary use.

[4-(Acetyloxymethyl)-5-hydroxy-6-methylpyridin-1-ium-3-yl]methyl acetate;chloride - 1696-70-4

Specification

CAS No. 1696-70-4
Molecular Formula C12H16ClNO5
Molecular Weight 253.25 g/mol
IUPAC Name [4-(acetyloxymethyl)-5-hydroxy-6-methylpyridin-1-ium-3-yl]methyl acetate;chloride
Standard InChI InChI=1S/C12H15NO5.ClH/c1-7-12(16)11(6-18-9(3)15)10(4-13-7)5-17-8(2)14;/h4,16H,5-6H2,1-3H3;1H
Standard InChI Key INIGHQHGYJXFAS-UHFFFAOYSA-N
SMILES CC1=[NH+]C=C(C(=C1O)COC(=O)C)COC(=O)C.[Cl-]
Canonical SMILES CC(=O)OCC1=C(C(=[N+](C=C1)C)O)COC(=O)C.[Cl-]

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